Cas no 99380-59-3 (Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester)
99380-59-3 structure
Product Name:Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester
CAS No:99380-59-3
MF:C8H12O5
MW:188.177883148193
CID:750246
PubChem ID:13524076
Update Time:2025-04-19
Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester
- 1-O-ethyl 4-O-methyl 2-methyl-3-oxobutanedioate
- EN300-1126805
- SCHEMBL18179071
- 99380-59-3
- 1-Ethyl 4-methyl 2-methyl-3-oxobutanedioate
- DTXSID50542900
-
- Inchi: 1S/C8H12O5/c1-4-13-7(10)5(2)6(9)8(11)12-3/h5H,4H2,1-3H3
- InChI Key: SLYSLDOOBXIHBR-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(C(=O)OC)=O)C)=O
Computed Properties
- Exact Mass: 188.06847348g/mol
- Monoisotopic Mass: 188.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.7Ų
Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
99380-59-3 (Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester) Related Products
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